Cas no 61689-68-7 (Pyrazinecarbothioamide, 6-(diethylamino)-)

• Product Name: Pyrazinecarbothioamide, 6-(diethylamino)-
• CAS No: 61689-68-7
• MF: C₉H₁₄N₄S
• MW: 210.299259662628
• CID: 469962
• PubChem ID: 1282535
• Update Time: 2025-04-19

Pyrazinecarbothioamide, 6-(diethylamino)- Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarbothioamide, 6-(diethylamino)-
• 6-(diethylamino)pyrazine-2-carbothioamide
• AKOS024283657
• DTXSID20361625
• ST069749
• 61689-68-7

• Inchi： 1S/C9H14N4S/c1-3-13(4-2)8-6-11-5-7(12-8)9(10)14/h5-6H,3-4H2,1-2H3,(H2,10,14)
• InChI Key： NRTKUHXOFZFYDY-UHFFFAOYSA-N
• SMILES： S=C(C1=CN=CC(=N1)N(CC)CC)N

Computed Properties

• Exact Mass: 210.09412
• Monoisotopic Mass: 210.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• PSA: 55.04